N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C18H14F3NO2S/c19-18(20,21)17(24,13-7-2-1-3-8-13)11-22-16(23)15-10-12-6-4-5-9-14(12)25-15/h1-10,24H,11H2,(H,22,23)
• InChI Key: YXFQZGKQZZEJTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNC(=O)C2=CC3=CC=CC=C3S2)(C(F)(F)F)O
• Molecular Formula: C18H14F3NO2S
• Molecular Weight: 365.4 g/mol

Description

N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzo[b]thiophene-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is commonly referred to as TFPB and has been shown to have various biochemical and physiological effects that make it an attractive candidate for further investigation.

Scientific Research Applications

Synthesis and Magnetic Studies Research has delved into the synthesis and structural analysis of novel compounds, exploring their magnetic properties. For instance, studies on tetranuclear single molecule magnets demonstrate the synthesis of complexes that exhibit single molecule magnet (SMM) behavior, indicating potential applications in quantum computing and data storage (Costes, Shova, & Wernsdorfer, 2008).

Heterocyclic Synthesis The compound's framework serves as a precursor for heterocyclic synthesis, offering pathways to create various heterocyclic compounds. This synthesis capability is crucial for developing new pharmaceuticals and materials with unique properties (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Catalysis In the realm of catalysis, derivatives of this compound have been incorporated into covalent organic frameworks (COFs) as efficient catalysts for organic reactions, such as the Knoevenagel condensation. This illustrates the compound's utility in designing new materials for heterogeneous catalysis, with implications for green chemistry and sustainable processes (Li, Chen, Gao, Zhao, Zhang, Xing, & Chen, 2019).

Antipathogenic Activity The compound and its derivatives have been investigated for their antipathogenic activities, demonstrating significant effects against bacteria known for biofilm formation. This research suggests potential for developing new antimicrobial agents targeting resistant bacterial strains (Limban, Marutescu, & Chifiriuc, 2011).

Material Science Applications Research has also focused on the synthesis of novel aromatic polyamides based on multi-ring flexible dicarboxylic acids, incorporating the compound's structural motifs. These polyamides exhibit unique properties like solubility in polar solvents and thermal stability, making them suitable for advanced material applications (Hsiao & Chang, 1996).